Cas no 160535-69-3 ((3R-cis)-3-(1-Methoxy-1-methylethoxy)-4-phenyl-2-azetidinone)

(3R-cis)-3-(1-Methoxy-1-methylethoxy)-4-phenyl-2-azetidinone is a chiral β-lactam derivative with a cis-configuration at the 3- and 4-positions. Its key structural features include a phenyl group at the 4-position and a 1-methoxy-1-methylethoxy moiety at the 3-position, contributing to its stereochemical specificity. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of biologically active molecules such as β-lactam antibiotics and enzyme inhibitors. The methoxy-isopropyloxy group enhances solubility and stability, while the rigid azetidinone core provides a versatile scaffold for further functionalization. Its well-defined stereochemistry makes it useful in asymmetric synthesis and pharmaceutical research, ensuring high selectivity in target applications.

(3R-cis)-3-(1-Methoxy-1-methylethoxy)-4-phenyl-2-azetidinone structure

160535-69-3 structure

Product Name:(3R-cis)-3-(1-Methoxy-1-methylethoxy)-4-phenyl-2-azetidinone

CAS No:160535-69-3

MF:C₁₃H₁₇NO₃

MW:235.278983831406

CID:2926261

Update Time:2026-04-28

(3R-cis)-3-(1-Methoxy-1-methylethoxy)-4-phenyl-2-azetidinone Chemical and Physical Properties

Names and Identifiers

- (3R-cis)-3-(1-Methoxy-1-methylethoxy)-4-phenyl-2-azetidinone

(3R-cis)-3-(1-Methoxy-1-methylethoxy)-4-phenyl-2-azetidinone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	C356930-1mg	(3R-cis)-3-(1-Methoxy-1-methylethoxy)-4-phenyl-2-azetidinone	160535-69-3		1mg	$ 190.00	2023-04-18
TRC	C356930-10mg	(3R-cis)-3-(1-Methoxy-1-methylethoxy)-4-phenyl-2-azetidinone	160535-69-3		10mg	$ 1499.00	2023-04-18

(3R-cis)-3-(1-Methoxy-1-methylethoxy)-4-phenyl-2-azetidinone Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. An alternative biorefinery approach to address microalgal seasonality: blending with spent coffee grounds

Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
3. An ionic liquid promoted microwave-hydrothermal route towards highly photoluminescent carbon dots for sensitive and selective detection of iron(iii)†

Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
4. Aggregation-induced emission enhancement of carbon quantum dots and applications in light emitting devices

Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
5. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425

Additional information on (3R-cis)-3-(1-Methoxy-1-methylethoxy)-4-phenyl-2-azetidinone

Professional Introduction to (3R-cis)-3-(1-Methoxy-1-methylethoxy)-4-phenyl-2-azetidinone (CAS No. 160535-69-3)

The compound (3R-cis)-3-(1-Methoxy-1-methylethoxy)-4-phenyl-2-azetidinone, identified by its CAS number 160535-69-3, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The unique arrangement of functional groups, including the azetidinone core and the presence of both methoxy and methyl substituents, positions this compound as a versatile scaffold for further chemical modifications and biological evaluations.

In recent years, the exploration of heterocyclic compounds has been a focal point in the pharmaceutical industry, with azetidinones being particularly studied for their bioactivity. The specific stereochemistry of (3R-cis)-3-(1-Methoxy-1-methylethoxy)-4-phenyl-2-azetidinone is of paramount importance, as it influences the molecule's interaction with biological targets. The cis configuration at the 3-position of the azetidinone ring is believed to enhance binding affinity and selectivity, making it a promising candidate for further investigation.

Current research in this domain highlights the compound's potential in modulating various biological pathways. Studies have indicated that derivatives of azetidinones exhibit inhibitory effects on certain enzymes and receptors, which are implicated in inflammatory responses and metabolic disorders. The presence of the phenyl group in this compound may contribute to its ability to interact with aromatic binding pockets in proteins, thereby influencing downstream signaling cascades.

The methoxy and methyl groups attached to the nitrogen atom in (3R-cis)-3-(1-Methoxy-1-methylethoxy)-4-phenyl-2-azetidinone play a crucial role in determining its pharmacokinetic properties. These substituents can affect solubility, metabolic stability, and overall bioavailability. Recent computational studies have suggested that these functional groups may also influence the molecule's ability to cross biological membranes, which is essential for achieving therapeutic efficacy.

Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like this azetidinone derivative. Techniques such as asymmetric synthesis and chiral resolution have been employed to achieve the desired stereochemical purity. These synthetic strategies not only facilitate structural optimization but also allow for the rapid screening of analogues with enhanced biological activity.

The potential applications of (3R-cis)-3-(1-Methoxy-1-methylethoxy)-4-phenyl-2-azetidinone extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for use in agrochemicals and specialty chemicals, where similar heterocyclic compounds are known to exhibit desirable properties. Furthermore, the compound's versatility as a scaffold for drug design opens up possibilities for developing novel therapeutics targeting a wide range of diseases.

In conclusion, the compound (3R-cis)-3-(1-Methoxy-1-methylethoxy)-4-phenyl-2-azetidinone (CAS No. 160535-69-3) represents a significant contribution to the field of medicinal chemistry. Its complex structure, unique stereochemistry, and promising biological activity position it as a valuable asset for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in addressing complex therapeutic challenges.